Cas no 663-24-1 (N'-amino-2,2,3,3,4,4,4-heptafluorobutanimidamide)

• Product Name: N'-amino-2,2,3,3,4,4,4-heptafluorobutanimidamide
• CAS No: 663-24-1
• MF: C₄H₄F₇N₃
• MW: 227.083484649658
• CID: 1708926
• PubChem ID: 246788
• Update Time: 2025-04-21

N'-amino-2,2,3,3,4,4,4-heptafluorobutanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-amino-2,2,3,3,4,4,4-heptafluorobutanimidamide
• AC1L38XF
• Heptafluorobutyramidrazon
• Perfluor-5-methylhexansaeure
• AC1Q4HQG
• AR-1D0482
• Perfluor-butyrhydrazidin
• EINECS 240-035-0
• Hexanoic acid, 2,2,3,3,4,4,5,6,6,6-decafluoro-5-(trifluoromethyl)-
• AC1L38XF; Heptafluorobutyramidrazon; Perfluor-5-methylhexansaeure; AC1Q4HQG; AR-1D0482; Perfluor-butyrhydrazidin; EINECS 240-035-0; Hexanoic acid, 2,2,3,3,4,4,5,6,6,6-decafluoro-5-(trifluoromethyl)-;
• 663-24-1
• 2,2,3,3,4,4,4-Heptafluorobutanimidohydrazide
• DTXSID10895520
• butane, 1,1,1,2,2,3,3-heptafluoro-4-hydrazino-4-imino-
• NS00109347

• Inchi： 1S/C4H4F7N3/c5-2(6,1(12)14-13)3(7,8)4(9,10)11/h13H2,(H2,12,14)
• InChI Key： BABBVHCTEIQUCJ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(=NN)N)(F)F)F

Computed Properties

• Exact Mass: 227.02942
• Monoisotopic Mass: 227.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.72
• Boiling Point: 130.3°C at 760 mmHg
• Flash Point: 32.6°C
• Refractive Index: 1.352
• PSA: 64.4